Cas no 3151-55-1 (2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-)

3151-55-1 structure
Product name:2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-
2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)-
- 4-(octylamino)-4-oxobut-2-enoic acid
- Dodecanamide,N-octyl
- Laurinsaeure-octylamid
- Maleinsaeure-mono-octylamid
- N-Octyl maleamic acid
- N-Octyl-lauramid
- N-octyl-lauramide
- N-Octyl-maleamidsaeure
- N-octyl-maleimic acid
- N-Octyl-maleinamidsaeure
- NSC-52609
- (2E)-4-(octylamino)-4-oxobut-2-enoic acid
- SCHEMBL24687428
- (E)-4-(octylamino)-4-oxobut-2-enoic acid
- SCHEMBL5465011
- AKOS002118580
- 3151-55-1
- NSC52609
- (2E)-3-(OCTYLCARBAMOYL)PROP-2-ENOIC ACID
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- Inchi: InChI=1S/C12H21NO3/c1-2-3-4-5-6-7-10-13-11(14)8-9-12(15)16/h8-9H,2-7,10H2,1H3,(H,13,14)(H,15,16)/b9-8+
- InChI Key: PTDZPBBGCHHKCY-CMDGGOBGSA-N
- SMILES: CCCCCCCCNC(/C=C/C(=O)O)=O
Computed Properties
- Exact Mass: 227.15200
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 2.49480
2-Butenoic acid,4-(octylamino)-4-oxo-, (2Z)- Related Literature
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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4. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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